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Compound of Interest

Compound Name: alpha-Isowighteone

Cat. No.: B582696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of alpha-
Isowighteone, a flavonoid isolated from the roots of Sophora flavescens. Due to the absence

of a specific Safety Data Sheet (SDS), these procedures are based on established best

practices for the disposal of research-grade chemicals with incompletely characterized

toxicological profiles. Adherence to these guidelines, in conjunction with your institution's

specific protocols, is paramount for ensuring laboratory safety and environmental compliance.

Immediate Safety and Handling
Before beginning any work with alpha-Isowighteone, it is crucial to assume the compound is

potentially hazardous. The following precautions should be strictly observed:

Personal Protective Equipment (PPE): A standard PPE ensemble, including safety goggles,

a laboratory coat, and chemical-resistant gloves, is mandatory.

Ventilation: All handling of alpha-Isowighteone, both in its solid form and in solution, should

be conducted within a certified chemical fume hood to prevent inhalation.

Spill Management: In the event of a spill, avoid creating dust from the solid material. For

liquid spills, use an inert absorbent material. All contaminated materials must be collected in

a sealed container and treated as hazardous waste. Do not permit the chemical to enter the

sanitary sewer system.[1]
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Storage: alpha-Isowighteone should be stored in a cool, dry, and well-ventilated area in a

tightly sealed container.

Key Data and Properties
A summary of the known physical and chemical properties of alpha-Isowighteone is presented

below. This information is vital for a preliminary risk assessment.

Property Value

Molecular Formula C₂₀H₁₈O₅

Molecular Weight 338.4 g/mol

Physical Appearance Yellow powder

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.[2][3]

Chemical Class Flavonoid[4]

Source: PubChem CID 5494866, ChemicalBook, MedchemExpress, ChemFaces

Standard Disposal Protocol
The recommended disposal pathway for alpha-Isowighteone and associated waste is through

your institution's Environmental Health and Safety (EHS) department. In-laboratory treatment of

uncharacterized chemical waste is strongly discouraged.

Step 1: Waste Segregation and Collection

Treat as Hazardous: All waste materials containing alpha-Isowighteone, including the pure

compound, solutions, and contaminated consumables (e.g., pipette tips, gloves, weighing

paper), must be treated as hazardous chemical waste.

Avoid Co-mingling: Do not mix alpha-Isowighteone waste with other chemical waste

streams unless explicitly approved by your EHS office. Segregation prevents unforeseen

chemical reactions.[1][5]
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Step 2: Containerization and Labeling

Solid Waste: Collect solid waste in a robust, sealable container compatible with chemical

waste.

Liquid Waste: Use a leak-proof, screw-cap container for liquid waste. If a flammable solvent

is used, the container must be appropriate for flammable waste.

Labeling: Every waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "alpha-Isowighteone," the name of any solvents, and the date the waste

was first added.

Step 3: On-Site Storage

Waste must be stored in a designated Satellite Accumulation Area (SAA) within the lab, at or

near the point of generation.[4][5]

Containers must remain sealed except when adding waste.[2][4]

Step 4: Scheduling Disposal

Contact your institution's EHS department to arrange for the collection of the hazardous

waste. Follow their specific procedures for waste pickup requests.

Step 5: Empty Container Management

A container that held alpha-Isowighteone is not considered empty until it has been triple-

rinsed with an appropriate solvent.[2]

The rinsate from this process must be collected and disposed of as hazardous liquid waste.

[2]

After triple-rinsing, deface or remove the original label before disposing of the container as

non-hazardous solid waste.[2]

Disposal Decision Workflow
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The following diagram outlines the logical steps for managing alpha-Isowighteone waste from

generation to disposal.
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Caption: Disposal workflow for alpha-Isowighteone waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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